Cas no 476431-72-8 (4-methoxy-N-{4-(4-methoxyphenyl)-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide)

• Product Name: 4-methoxy-N-{4-(4-methoxyphenyl)-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide
• CAS No: 476431-72-8
• MF: C₂₁H₂₄N₄O₃S
• MW: 412.505263328552
• CID: 5930286
• PubChem ID: 4220284
• Update Time: 2025-07-15

4-methoxy-N-{4-(4-methoxyphenyl)-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-{4-(4-methoxyphenyl)-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide
• N-((5-(isopropylthio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide
• Benzamide, 4-methoxy-N-[[4-(4-methoxyphenyl)-5-[(1-methylethyl)thio]-4H-1,2,4-triazol-3-yl]methyl]-
• 4-methoxy-N-[[4-(4-methoxyphenyl)-5-propan-2-ylsulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• 4-methoxy-N-{[4-(4-methoxyphenyl)-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide
• 476431-72-8
• AKOS024580154
• F0528-0114

• Inchi： 1S/C21H24N4O3S/c1-14(2)29-21-24-23-19(25(21)16-7-11-18(28-4)12-8-16)13-22-20(26)15-5-9-17(27-3)10-6-15/h5-12,14H,13H2,1-4H3,(H,22,26)
• InChI Key： USKKAEAIUPRFSX-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(OC)C=C2)C(SC(C)C)=NN=1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 412.15691181g/mol
• Monoisotopic Mass: 412.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 12.86±0.46(Predicted)

Additional information on 4-methoxy-N-{4-(4-methoxyphenyl)-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide

Compound CAS No 476431-72-8: 4-Methoxy-N-{4-(4-Methoxyphenyl)-5-(Propan-2-Ylsulfanyl)-4H-1,2,4-Triazol-3-Ylmethyl}Benzamide

The compound with CAS No 476431-72-8, known as 4-methoxy-N-{4-(4-methoxyphenyl)-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and material science. This compound has garnered significant attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of CAS No 476431-72-8 is characterized by a benzamide core substituted with a methoxy group at the para position. This substitution pattern is known to enhance the compound's stability and bioavailability. The triazole ring, a key structural element, is further substituted with a propan-2-ylsulfanyl group and a 4-methoxyphenyl moiety. These substituents contribute to the compound's unique electronic properties and its ability to interact with biological targets such as enzymes and receptors.

Recent research has focused on the synthesis and characterization of CAS No 476431-72-8. Scientists have employed advanced synthetic methodologies, including click chemistry and palladium-catalyzed cross-coupling reactions, to efficiently construct this molecule. The use of these techniques has not only improved the yield but also enhanced the purity of the compound, making it suitable for in vitro and in vivo studies.

One of the most exciting developments involving CAS No 476431-72-8 is its demonstrated anti-inflammatory activity. Studies conducted in cellular models have shown that this compound can inhibit key inflammatory pathways, such as the NF-kB signaling cascade. This finding suggests that it could be a potential candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, CAS No 476431-72-8 has also been explored for its role in material science. Researchers have investigated its ability to act as a precursor in the synthesis of advanced materials, such as coordination polymers and metal organic frameworks (MOFs). The triazole ring's ability to coordinate with metal ions makes this compound particularly valuable in these applications.

Another area of interest is the compound's photophysical properties. Recent studies have revealed that CAS No 476431-72 exhibits strong fluorescence under UV light, which could make it useful in sensing applications. Potential uses include the development of sensors for detecting heavy metal ions or harmful gases in environmental monitoring systems.

The synthesis of CAS No 476431-72 involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the triazole ring via Huisgen cycloaddition and subsequent functionalization with methoxy and propanoyl substituents. The optimization of these steps has been critical in achieving high-quality products suitable for further testing.

In terms of toxicity profiles, preliminary studies indicate that CAS No 476 exhibits low cytotoxicity against normal human cells while showing significant activity against cancer cell lines. This selectivity suggests that it could be developed into an anti-cancer agent with minimal side effects.

Furthermore, computational studies using molecular docking have provided insights into how CAS No 765 interacts with target proteins at the molecular level. These studies have identified key residues responsible for binding affinity and provided guidance for further optimization of the compound's structure.

In conclusion, CAS No 765 represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advances in synthetic methodologies and biological testing, positions it as a valuable tool in both pharmacological research and materials science.